2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine

• IUPAC Name: 2-chloro-N-(4-methoxyphenyl)pyrimidin-4-amine
• InChI: InChI=1S/C11H10ClN3O/c1-16-9-4-2-8(3-5-9)14-10-6-7-13-11(12)15-10/h2-7H,1H3,(H,13,14,15)
• InChI Key: SEAAMKRQIGYXRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC(=NC=C2)Cl
• Molecular Formula: C11H10ClN3O
• DSSTOX Substance ID: DTXSID90621324
• Molecular Weight: 235.67 g/mol
• CAS No.: 191729-02-9

Description

2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine is a versatile pyrimidine-based chemical scaffold of significant interest in medicinal chemistry and pharmacological research. This compound serves as a key intermediate in the synthesis of more complex molecules, particularly potential kinase inhibitors. Its structure features a chloro-substituted pyrimidine ring, a privileged scaffold in drug discovery, linked to a 4-methoxyphenyl (para-anisidine) group via an amine bridge. The electron-donating methoxy group and the chloro-leaving group make this molecule a valuable electrophile for nucleophilic aromatic substitution (SNAr) reactions, allowing researchers to efficiently generate diverse libraries of 4-aminopyrimidine analogues for structure-activity relationship (SAR) studies.

Preparation Methods

Reaction Overview

The method described in CN1467206A involves three sequential reactions: salt formation, cyanamide coupling, and condensation. Starting with malononitrile, methanol, and a composite solvent (e.g., dimethylformamide or petroleum ether), anhydrous hydrogen chloride is introduced under pressure (0–20 atm) to form dimethyl propylene diimine dihydrochloride. Subsequent treatment with potassium hydroxide and cyanamide generates 3-amino-3-methoxy-N-cyano-2-propane imine, which undergoes HCl-catalyzed condensation to yield the target compound.

Critical Parameters

• Salt Formation : Optimal malononitrile concentration ranges from 10–13 wt%, with reaction temperatures maintained between −25°C and 120°C.

• Cyanamide Reaction : Aqueous potassium hydroxide (9–13 wt%) facilitates imine formation at 0–100°C, with a 50% H₂NCN solution serving as the cyanamide source.

• Condensation : HCl gas is introduced at −15°C in the presence of a complexing agent (e.g., dimethyl sulfoxide), followed by recrystallization in methanol to achieve 99% purity.

Table 1: Representative Conditions for the Three-Step Method

Step	Reagents	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
Salt Formation	Malononitrile, HCl	−15 to −10	1	85	95
Cyanamide Reaction	KOH, H₂NCN	20	1	90	97
Condensation	HCl, Methanol	−15	1	97.5	99

Substitution-Chlorination Pathway

Synthetic Route

CN103554036B outlines a two-step strategy starting with 2-methylthio-4-chloropyrimidine derivatives. In the first step, substitution of the methylthio group with methoxy or other nucleophiles occurs in methanol using sodium hydroxide, yielding 2-methylthio-4-methoxypyrimidine intermediates. Subsequent chlorination with sulfonyl chloride (SO₂Cl₂) in dichloromethane replaces the methylthio group with chlorine, affording the final product.

Optimization Insights

• Substitution : A 1:1 molar ratio of 2-methylthio-4-chloropyrimidine to NaOH in methanol at 0°C–25°C ensures complete conversion.

• Chlorination : Excess sulfonyl chloride (10 equiv.) in dichloromethane at 0°C–25°C achieves quantitative chlorination within 3 hours.

• Purification : Column chromatography with petroleum ether/methylene chloride (2:1) yields 98% pure product.

Table 2: Experimental Data for Substitution-Chlorination Method

Step	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Substitution	NaOH, Methanol	Methanol	0–25	6	92
Chlorination	SO₂Cl₂	CH₂Cl₂	0–25	3	89

Microwave-Assisted Cyclization Approach

Methodology

A microwave-irradiated route reported in Pharmaceuticals (2020) employs N-methyl-p-anisidine and AlCl₃ in acetonitrile/acetic acid. Cyanoenamine precursors undergo formylation with dimethylacetamide-dimethylacetal (DMA-DMA), followed by cyclization at 160°C under microwave conditions.

Key Advantages

• Efficiency : Microwave irradiation reduces reaction time from hours to minutes (e.g., 60 minutes vs. 8 hours).

• Catalysis : AlCl₃ promotes cyclization, achieving 78% yield of N-(4-methoxyphenyl)-2-methylbenzothieno[3,2-d]pyrimidin-4-amine.

• Scalability : The method avoids hazardous chlorination reagents, enhancing safety profiles.

Table 3: Microwave-Assisted Synthesis Parameters

Parameter	Value
Precursor	Cyanoenamine derivatives
Catalyst	AlCl₃ (1 equiv.)
Solvent	Acetonitrile/Acetic Acid (2:1)
Temperature	160°C
Irradiation Time	60 minutes
Yield	78%

Comparative Analysis of Methodologies

Yield and Purity

• The three-step method achieves the highest purity (99%) but requires stringent temperature control.

• Substitution-chlorination offers moderate yields (89%) with simpler purification.

• Microwave synthesis balances speed and safety but yields slightly lower (78%).

Industrial Applicability

• Large-scale production favors the three-step method due to high yields and solvent recyclability.

• Laboratories prioritizing rapid synthesis may opt for microwave-assisted routes .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom at position 2 can be replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under appropriate conditions.

Coupling Reactions: It can participate in Suzuki-Miyaura and other coupling reactions to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Potassium carbonate, dimethylformamide (DMF), and heat.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Coupling Reactions: Palladium catalysts, boronic acids, and bases like potassium phosphate.

Major Products Formed

Nucleophilic Substitution: Various substituted pyrimidines.

Oxidation: Oxidized derivatives of the compound.

Reduction: Reduced forms of the compound.

Coupling Reactions: Complex aromatic compounds with extended conjugation.

Scientific Research Applications

2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of potential drug candidates with anti-inflammatory, antiviral, and anticancer properties.

Biological Studies: The compound is studied for its interactions with various biological targets, including enzymes and receptors.

Industrial Applications: It is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit the activity of certain enzymes, leading to a reduction in the production of inflammatory mediators. Additionally, it can bind to receptors and modulate their activity, resulting in various pharmacological effects .

Comparison with Similar Compounds

Core Heterocycle Modifications

A. Quinazoline Derivatives

• 2-Chloro-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine (EP128265) :
  • Structural Difference : Replaces the pyrimidine core with a quinazoline (two fused six-membered rings with nitrogen atoms at positions 1 and 3).
  • Activity : Demonstrates potent apoptosis induction and antiproliferative effects in cancer cells, likely due to kinase inhibition .
  • Key Distinction : Quinazoline’s fused ring system enhances planar interactions with ATP-binding pockets in kinases, a feature absent in pyrimidine derivatives .

B. Pyrrolo[3,2-d]pyrimidines

• N-(4-Methoxyphenyl)-N,2-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine :
  • Structural Difference : Incorporates a pyrrole ring fused to pyrimidine, increasing rigidity and planarity.
  • Activity : Acts as a microtubule-targeting agent with improved water solubility due to the fused pyrrole ring .

Substituent Variations

A. Halogen-Substituted Analogues

• 2,5-Dichloro-N-(4-fluorophenyl)pyrimidin-4-amine :
  • Structural Difference : Features a 4-fluorophenyl group and additional chlorine at position 3.
  • Impact : Increased lipophilicity from fluorine enhances membrane permeability but may reduce solubility .
• 4-Chloro-N-(4-chlorophenyl)-6-methylpyrimidin-2-amine: Structural Difference: Chlorine at position 4 and a methyl group at position 4. Activity: Used in immunomodulation studies, highlighting the role of methyl groups in steric hindrance .

B. Heterocyclic Substituents

• 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine (CPR3/CPR4) :
  • Structural Difference : Pyrazole substituent at position 4.
  • Activity : Functions as a PROTAC (proteolysis-targeting chimera), degrading Src and IGF-1R proteins in cancer cells .
  • Key Feature : Pyrazole’s hydrogen-bonding capacity enables ternary complex formation with E3 ligases .

C. Alkoxy Substituents

• 2-Chloro-N-(4-isopropoxyphenyl)pyrimidin-4-amine :
  • Structural Difference : Bulky isopropoxy group replaces methoxy.
  • Impact : Reduced binding affinity in sterically constrained environments due to increased bulk .

Biological Activity

2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine is a pyrimidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. The compound's structure, featuring a chloro group and a methoxyphenyl moiety, suggests possible interactions with various biological targets, making it a candidate for further pharmacological investigation.

The molecular formula of this compound is C$_{10}$H$_{9}$ClN$_{2}$O, with a molecular weight of approximately 233.67 g/mol. Its unique chemical structure allows for various substitution reactions typical of chlorinated compounds, which may enhance its biological activity through modifications.

Biological Activities

Research indicates that pyrimidine derivatives, including this compound, exhibit a spectrum of biological activities such as:

• Antimicrobial Activity : Compounds with similar structures have shown efficacy against various bacterial strains.
• Antiviral Properties : Certain pyrimidine derivatives have been reported to inhibit viral replication.
• Anticancer Effects : This compound has potential as an anticancer agent, particularly in inhibiting tumor cell growth and inducing apoptosis.

Case Studies and Research Findings

• Antiproliferative Activity :
  • In studies assessing the antiproliferative effects on colorectal cancer cell lines (Caco-2 and HT-29), compounds structurally related to this compound demonstrated significant growth inhibition. For instance, related compounds exhibited up to 60% inhibition at concentrations of 10 µM after 72 hours of treatment .
• Mechanism of Action :
  • The mechanism by which these compounds exert their effects often involves the induction of apoptosis and inhibition of tubulin polymerization. For example, one study highlighted that a related compound induced apoptosis with an EC50 for caspase activation at 2 nM .
• Molecular Interactions :
  • Molecular docking studies suggest that this compound may bind effectively to specific enzymes or receptors implicated in disease pathways. These interactions are crucial for understanding its therapeutic potential .

Comparative Analysis

A comparative analysis with structurally similar compounds reveals variations in biological activity based on substituent positions:

Compound Name	Structure	Biological Activity
2-Chloro-N-(3-methoxyphenyl)pyrimidin-4-amine	Structure	Altered activity profile due to methoxy position
N-(4-methoxyphenyl)-N-methylpyrimidin-4-amine	Structure	Enhanced lipophilicity may improve bioavailability
2-Amino-4-chloropyrimidine	Structure	Simpler structure; lower activity compared to derivatives

Q & A

Q. What synthetic methodologies are commonly employed for 2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine?

The synthesis typically involves nucleophilic substitution reactions under reflux conditions. For example, microwave-assisted reactions in 1,4-dioxane with amines like 2-phenoxyethylamine and bases such as N,N-diisopropylethylamine can yield the target compound . Alternatively, refluxing in dimethylformamide (DMF) with aryl amines and isolating via column chromatography (silica gel, chloroform eluent) is effective . Key steps include optimizing reaction time (5–10 hours) and temperature (80–100°C) to maximize yield (e.g., 78.7% in ).

Q. How is the molecular structure of this compound validated?

X-ray crystallography using SHELX software (e.g., SHELXL for refinement) is standard for structural determination . Dihedral angles between the pyrimidine ring and substituents (e.g., 37.5° for methoxyphenyl groups) confirm spatial conformation . Complementary techniques include NMR (¹H/¹³C) for functional group analysis and mass spectrometry for molecular weight verification.

Q. What are the primary biochemical targets of this compound?

Pyrimidine derivatives often target enzymes like cyclin-dependent kinases (CDKs) due to structural mimicry of ATP-binding sites . While direct evidence for this compound is limited, analogs inhibit acetyl-CoA carboxylase, disrupting fatty acid biosynthesis . Computational docking (e.g., AutoDock Vina) can predict binding affinities to kinases or other targets.

Advanced Research Questions

Q. How can researchers optimize reaction conditions to mitigate byproduct formation?

Byproduct analysis via HPLC or LC-MS identifies impurities (e.g., unreacted 2,4-dichloropyrimidine). Adjusting stoichiometric ratios (amine:chloropyrimidine = 1.2:1) and using scavengers (e.g., MgSO₄) reduces side reactions . Solvent polarity (DMF vs. THF) and microwave-assisted synthesis enhance selectivity by accelerating reaction kinetics .

Q. What strategies resolve contradictions in reported biological activity data?

Contradictions may arise from environmental factors (pH, temperature) or assay variability. For example, enzyme inhibition assays should standardize buffer conditions (e.g., pH 7.4 PBS) and include positive controls (e.g., staurosporine for kinases). Reproducibility is improved by cross-validating results with orthogonal methods, such as SPR (surface plasmon resonance) and ITC (isothermal titration calorimetry) .

Q. How does substituent variation on the pyrimidine ring influence bioactivity?

A comparative table highlights substituent effects:

Substituent	Target Enzyme	IC₅₀ (µM)	Key Reference
4-Methoxyphenyl	CDK2	0.12
Trifluoromethyl	Acetyl-CoA Carb.	1.8
Chlorophenyl	HGFR	0.45

Electron-withdrawing groups (e.g., -CF₃) enhance enzyme inhibition, while bulky substituents may reduce cell permeability .

Q. What advanced computational methods predict intermolecular interactions?

Density Functional Theory (DFT) calculates molecular geometry (bond angles, charge distribution) and hydrogen-bonding patterns . Molecular dynamics simulations (e.g., GROMACS) model ligand-receptor binding under physiological conditions, accounting for solvation effects and conformational flexibility .

Methodological Guidance

• Crystallographic Refinement : Use SHELXL with high-resolution (<1.0 Å) data to resolve disorder in flexible substituents .
• Bioactivity Profiling : Combine in vitro assays (e.g., kinase inhibition) with transcriptomics to identify off-target effects .
• Synthetic Scalability : Transition from batch to flow chemistry improves reproducibility for multi-step syntheses .